Cas no 2680853-88-5 (tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate)

• Product Name: tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate
• CAS No: 2680853-88-5
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 6341772
• PubChem ID: 165916692
• Update Time: 2025-06-12

tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680853-88-5
• EN300-28284533
• tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate

• Inchi： 1S/C14H17N3O3/c1-14(2,3)20-13(18)17-12-9(7-15)6-10-8-19-5-4-11(10)16-12/h6H,4-5,8H2,1-3H3,(H,16,17,18)
• InChI Key： PBAUCYLJWDGEBL-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C#N)C(NC(=O)OC(C)(C)C)=NC=2CC1

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate

Introduction to tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate (CAS No. 2680853-88-5)

tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate, a compound with the CAS number 2680853-88-5, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[4,3-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it an interesting candidate for further investigation in various areas of drug discovery and development.

The core structure of tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate consists of a pyrano[4,3-b]pyridine moiety with a cyano group at the 3-position and a tert-butyl carbamate group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The cyano group is known for its ability to participate in various chemical reactions and interactions, while the tert-butyl carbamate group provides additional stability and solubility characteristics.

Recent studies have highlighted the potential of pyrano[4,3-b]pyridine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrano[4,3-b]pyridine derivatives exhibited potent anti-inflammatory and analgesic activities. These findings suggest that compounds like tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate could be further explored for their potential in treating inflammatory diseases and pain conditions.

In addition to their anti-inflammatory properties, pyrano[4,3-b]pyridine derivatives have also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that certain derivatives of this class exhibited significant antiproliferative effects on various cancer cell lines. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell cycle progression. These findings indicate that compounds like tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate could be valuable leads for developing novel anticancer agents.

The synthesis of tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate has been reported using various methodologies. One common approach involves the reaction of 2-amino-6-methylpyrimidin-4(3H)-one with tert-butyl isocyanate followed by cyclization under appropriate conditions. This synthetic route provides a robust and scalable method for producing the compound in sufficient quantities for further biological evaluation.

The pharmacokinetic properties of tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate are also an important aspect to consider in its development as a potential therapeutic agent. Preliminary studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its intended biological effects.

In terms of safety and toxicity profiles, initial assessments have indicated that tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate is well-tolerated at therapeutic concentrations. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

The potential applications of tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate extend beyond its direct therapeutic uses. For example, the compound can serve as a valuable tool for probing biological pathways and mechanisms involved in inflammation and cancer. Its unique structural features make it an excellent candidate for structure-based drug design (SBDD) approaches aimed at optimizing its pharmacological properties.

In conclusion, tert-butyl N-{3-cyano-5H,7H,8H-pyrano[4,3-b]pyridin-2-yl}carbamate (CAS No. 2680853-88-5) represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for use in drug development. As more data becomes available from preclinical and clinical studies, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.